Cas no 92952-88-0 (1,3-Cyclopentanedione, 2,4,4-trimethyl-2-(3-oxobutyl)-)

• Product Name: 1,3-Cyclopentanedione, 2,4,4-trimethyl-2-(3-oxobutyl)-
• CAS No: 92952-88-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 735787
• PubChem ID: 71329526
• Update Time: 2025-04-19

1,3-Cyclopentanedione, 2,4,4-trimethyl-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione, 2,4,4-trimethyl-2-(3-oxobutyl)-
• 2,4,4-trimethyl-2-(3-oxobutyl)cyclopentane-1,3-dione
• DTXSID00758337
• 92952-88-0

• Inchi： 1S/C12H18O3/c1-8(13)5-6-12(4)9(14)7-11(2,3)10(12)15/h5-7H2,1-4H3
• InChI Key： QABLNPWARHDDNS-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)CC(C1(C)CCC(C)=O)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų